Cas no 1805335-64-1 (2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine
• CAS No: 1805335-64-1
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860293
• Update Time: 2025-05-23

2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(8)3(6(9)10)2(1-11-5)12(13)14/h1,6H
• InChI Key： IUHVKTIXXHSAMR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine

2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine (CAS No. 1805335-64-1)

The compound 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine (CAS No. 1805335-64-1) is a highly specialized organic compound with a complex structure and diverse applications in various fields of chemistry. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including bromine, difluoromethyl, fluoro, and nitro groups, makes it a versatile molecule with unique chemical properties.

Pyridine derivatives like 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine have been extensively studied due to their potential in drug discovery, agrochemicals, and materials science. Recent research has highlighted the importance of such compounds in the development of novel pharmaceutical agents, particularly in the field of oncology. The nitro group is known to enhance the anti-cancer activity of pyridine derivatives by increasing their oxidative stress potential and inducing apoptosis in cancer cells.

The difluoromethyl group in this compound adds another layer of complexity to its structure, contributing to its stability and reactivity. Studies have shown that fluorinated pyridines exhibit improved pharmacokinetic properties, making them more suitable for therapeutic applications. Additionally, the bromine atom at position 2 provides a site for further chemical modifications, enabling the synthesis of more complex molecules with enhanced bioactivity.

In terms of synthesis, 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine can be prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve efficiency.

The application of this compound extends beyond pharmaceuticals. In materials science, pyridine derivatives are being investigated for their potential as building blocks in organic electronics. The nitro group and other substituents can influence the electronic properties of the molecule, making it a candidate for use in organic semiconductors and light-emitting diodes (LEDs).

From an environmental perspective, understanding the fate and transport of 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to ensure that the compound's use does not pose significant risks to the environment.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoro-5-nitropyridine (CAS No. 1805335-64-1) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.